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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available spectroscopic data for
dithioformic acid (HC(S)SH), a molecule of interest in various chemical contexts, including
interstellar chemistry. Due to its inherent instability, the spectroscopic analysis of dithioformic
acid presents unique challenges. This document collates findings from gas-phase studies,
offering a summary of its mass spectrometry and infrared spectroscopic characteristics. As of
the current literature, experimental nuclear magnetic resonance (NMR) data for dithioformic
acid is not available, likely a consequence of its transient nature.

Mass Spectrometry (MS) Data

Dithioformic acid has been successfully identified in the gas phase using neutralization-
reionization mass spectrometry (NRMS).[1][2] The fragmentation pattern observed in these
studies provides a clear signature for the molecule.

Table 1: Mass Spectrometry Fragmentation of Dithioformic Acid
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m/z Assignment Origin

78 [HC(S)SH]e+ Molecular lon
77 [C(S)SH]+ Loss of He
45 [CHS]+ Loss of SHe
33 [SH]+

32 [S]e+

Infrared (IR) Spectroscopy Data

Gas-phase infrared spectroscopy has revealed that dithioformic acid exists as an equilibrium

mixture of two planar rotamers: a trans and a cis form.[3] The trans conformer is the more

stable of the two.[3] While low-resolution spectra have been recorded, specific experimentally

determined vibrational frequencies are not extensively tabulated in readily available literature.

The assignments have been supported by ab initio calculations.[3]

Table 2: Calculated Infrared Vibrational Frequencies for trans-Dithioformic Acid

Vibrational Mode

Calculated Frequency (cm™1)

V(S-H) stretch 2580
v(C-H) stretch 3020
v(C=S) stretch 1060
0(C-S-H) bend 980
0(S-C-H) bend 880
v(C-S) stretch 780
y(C-H) out-of-plane bend 680
1(C-S) torsion 450

Note: These are theoretically calculated values and may differ from experimental results. The

table presents a selection of key vibrational modes.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Data

A thorough review of the current scientific literature indicates a lack of experimental *H and 13C
NMR data for dithioformic acid. This is attributed to the molecule's high reactivity and
instability in the condensed phase, which precludes analysis by conventional NMR techniques.

Experimental Protocols
Synthesis of Dithioformic Acid for Spectroscopic
Analysis

For gas-phase studies, dithioformic acid has been generated through the pyrolysis of
methanetrithiol (HC(SH)3) at 300°C.[3] This method produces a gaseous mixture containing
both the cis and trans isomers of dithioformic acid, which can then be directed into the
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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